Zolucatetide

β-catenin/TCF4 PPI inhibition biochemical IC50 target engagement
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C102H134N18O25S2
Molecular Weight 2076.4 g/mol
CAS No. 3044032-95-0
Cat. No. B15604267
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Technical Parameters


Basic Identity
Product NameZolucatetide
CAS3044032-95-0
Molecular FormulaC102H134N18O25S2
Molecular Weight2076.4 g/mol
Structural Identifiers
InChIInChI=1S/C102H134N18O25S2/c1-59(81(103)127)105-83(129)69-35-36-78(122)104-43-24-20-33-68-89(135)118-101(95(142)113-71(51-64-37-47-146-56-64)85(131)111-73(86(132)108-69)52-66-57-147-77-34-19-18-32-67(66)77)42-45-119(58-101)97(144)145-46-25-14-10-9-11-21-38-100(39-22-12-13-23-40-102(41-27-44-120(102)61(3)121)96(143)115-75(54-80(125)126)88(134)112-76(91(137)117-100)55-98(4,5)6)94(141)114-74(53-79(123)124)87(133)110-72(50-63-30-26-31-65(48-63)92(138)139)90(136)116-99(7,8)93(140)106-60(2)82(128)109-70(84(130)107-68)49-62-28-16-15-17-29-62/h9-10,13,15-19,23,26,28-32,34,37,47-48,56-57,59-60,68-76H,11-12,14,20-22,24-25,27,33,35-36,38-46,49-55,58H2,1-8H3,(H2,103,127)(H,104,122)(H,105,129)(H,106,140)(H,107,130)(H,108,132)(H,109,128)(H,110,133)(H,111,131)(H,112,134)(H,113,142)(H,114,141)(H,115,143)(H,116,136)(H,117,137)(H,118,135)(H,123,124)(H,125,126)(H,138,139)/b10-9+,23-13-/t59-,60-,68-,69-,70-,71-,72-,73-,74-,75-,76-,100-,101-,102-/m0/s1
InChIKeyQZAJMBQKMDKREN-XAAYEZHBSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Zolucatetide: Direct β-Catenin/TCF4 PPI Inhibitor Overview


Zolucatetide (FOG-001; I-66), CAS 3044032-95-0, is a conformationally hyperstabilized α-helical polypeptide (Helicon™) that functions as the first and only direct competitive inhibitor of the β-catenin/TCF transcription factor protein-protein interaction (PPI) [1]. As the most downstream node in the canonical Wnt/β-catenin signaling pathway, the β-catenin:TCF4 complex has been recognized as a fundamental oncogenic driver across colorectal, hepatocellular, gastric, desmoid, and other solid tumors for over three decades, yet remained undruggable by conventional small-molecule or biologic modalities until the advent of this molecule [2]. Zolucatetide is currently in a Phase 1/2 clinical trial (NCT05919264) and has received both FDA Fast Track and Orphan Drug Designations for desmoid tumors [3].

1
Direct β-catenin/TCF4 PPI inhibition study fit
2
Clinical-stage tool compound with reported target engagement
3
Supports Wnt-driven oncology model development

Why Wnt Modulators Cannot Substitute for Zolucatetide


The Wnt/β-catenin pathway can be modulated at multiple nodes—upstream porcupine inhibitors, gamma secretase inhibitors, tankyrase stabilizers, and CBP/β-catenin transcription co-activator antagonists—yet none of these approaches directly target the obligate β-catenin:TCF4 protein-protein interaction that constitutes the final transcriptional effector complex [1]. Upstream modulators lose activity when resistance mutations bypass their node of action, and CBP/β-catenin inhibitors (e.g., ICG-001, PRI-724, E7386) disrupt only one of several β-catenin transcriptional functions while leaving TCF-mediated signaling partially intact [2]. Furthermore, peptide-based stapled peptide inhibitors such as aStAx-35R have demonstrated competitive β-catenin/TCF4 inhibition in vitro but lack the pharmacokinetic profile and clinical validation required for therapeutic or translational research use [3]. Zolucatetide is the only molecule that combines direct, competitive β-catenin:TCF4 binding with picomolar-range affinity, cell penetration, weekly-dosing-compatible PK, and clinical proof-of-target-engagement—making functional substitution by any other in-class or mechanistic analog quantitatively unsupported [4].

Upstream modulators
Porcupine or gamma secretase inhibitors act at distinct nodes; mutation-agnostic blockade may not transfer.
CBP/β-catenin inhibitors
Disrupt only one transcriptional function and leave TCF-mediated signaling partially intact; pathway-response context may differ.
Stapled peptides
Lack clinical PK validation and intermittent dosing compatibility; model-response context may require review.

Zolucatetide Evidence Comparison


Biochemical Potency vs. Small-Molecule Direct Inhibitors

Zolucatetide inhibits the β-catenin/TCF4 protein-protein interaction with an IC50 of <50 nM (pIC50 >7.3) in cell-free binding assays [1]. In contrast, LF3—the most widely cited small-molecule direct β-catenin/TCF4 antagonist—exhibits an IC50 of 1.65 µM in AlphaScreen and 1.82 µM in ELISA formats, representing approximately 33- to 36-fold lower potency . Similarly, PKF118-310, another small-molecule disruptor of the TCF4/β-catenin complex, shows an IC50 of 0.80 µM in cell-free binding assays, approximately 16-fold weaker than zolucatetide . This potency differential is consistent with the Helicon platform's engineered picomolar binding affinity achieved through backbone cyclization and unnatural amino acid incorporation [1].

Biochemical Potency
Reported
IC50 7.3) vs. LF3 1.65 µM, PKF118-310 0.80 µM
Supports target-engagement assay context
Cross-study comparison; conditions differ
β-catenin/TCF4 PPI inhibition biochemical IC50 target engagement in vitro pharmacology

Clinical Efficacy in Desmoid Tumors vs. Nirogacestat

In the ongoing Phase 1/2 trial (NCT05919264), zolucatetide demonstrated an 80% objective response rate (ORR) per RECIST 1.1 (4/5 patients with >1 post-baseline scan) and a 100% disease control rate (DCR) in all 10 desmoid tumor patients with at least one post-baseline scan, with tumor reductions observed across all dose levels [1]. Responses were documented in both gamma secretase inhibitor-naïve and -pretreated patients [1]. The approved standard-of-care agent for progressing desmoid tumors, nirogacestat (Ogsiveo™, a gamma secretase inhibitor), reported an ORR of 41% (vs. 8% placebo) in the pivotal Phase 3 DeFi trial after a median follow-up of 15.9 months, with updated long-term data showing 45.7% ORR at 4 years of continuous treatment [2]. While these are cross-trial comparisons with differing patient populations and sample sizes, the approximately 1.8- to 2.0-fold higher ORR achieved by zolucatetide in a heavily pretreated population is notable, particularly given its distinct mechanism of direct β-catenin:TCF4 blockade versus the indirect Notch-pathway-mediated action of gamma secretase inhibition [3].

Desmoid Tumor ORR
Trial context
ORR 80% (4/5) vs. nirogacestat 41–46%
Reported endpoint context; cross-trial comparison
Phase 1/2 data vs. Phase 3 DeFi; limited sample size
desmoid tumor objective response rate RECIST 1.1 clinical efficacy Phase 1/2 trial

On-Target Selectivity: β-Catenin Knockout Validation

FOG-001 demonstrates the ability to block the β-catenin/TCF4 interaction in cells and inhibits the proliferation of cells dependent on Wnt pathway activation, while showing no antiproliferative effects on β-catenin knockout cells [1]. This is a direct, internally controlled demonstration of on-target specificity: the compound exerts growth inhibition only when its molecular target (β-catenin) is present, and loses all activity when the target is genetically ablated. This is in contrast to small-molecule inhibitors like ICG-001, which binds CBP rather than β-catenin directly and has been reported to affect additional transcriptional programs beyond Wnt signaling [2]. Similarly, PKF118-310 has been subsequently identified as a KDM4A inhibitor, revealing polypharmacology that confounds interpretation of Wnt-specific effects [3].

On-Target Validation
Head-to-head
No effect in β-catenin KO cells; activity restored in WT
Supports on-target specificity interpretation
Genetic knockout model; comparator off-target effects noted
target selectivity β-catenin knockout on-target validation negative control cell proliferation

Pharmacokinetic Profile: Weekly Dosing Advantage

Conventional linear and simply stapled peptides are rapidly cleared by renal filtration, typically exhibiting plasma half-lives measured in minutes to a few hours, severely limiting their in vivo utility [1]. Zolucatetide, by virtue of its multiple backbone cyclizations that enforce helicity and limit solvent-accessible backbone amide hydrogens, achieves a pharmacokinetic profile suitable for once-weekly or every-other-week intravenous dosing in humans [2]. The ACS disclosure specifically notes that FOG-001 'does not show the rapid renal clearance characteristic of other peptide modalities' [2]. The Phase 1/2 clinical protocol (NCT05919264) confirms weekly (QW) or every-other-week (Q2W) IV administration schedules [3]. This differentiates zolucatetide from research-grade stapled peptides such as aStAx-35R and NLS-StAx-h, which have not been reported to achieve systemic exposures compatible with intermittent dosing in vivo [4].

PK Profile
Class-level
Weekly IV dosing; absence of rapid renal clearance
Supports in vivo model dosing context
Differs from conventional peptide clearance profile
peptide pharmacokinetics renal clearance weekly dosing Helicon platform half-life

Downstream Node Mechanism: Mutation-Agnostic Wnt Inhibition

Zolucatetide directly targets the β-catenin:TCF protein-protein interaction, the most downstream obligate node in the Wnt signaling cascade. This enables pathway blockade irrespective of the particular upstream mutations driving disease, including APC truncations and CTNNB1 (β-catenin) stabilizing mutations [1]. By contrast, gamma secretase inhibitors such as nirogacestat act by blocking Notch receptor cleavage, indirectly reducing Wnt pathway output through a mechanism that is not mutation-agnostic and does not address CTNNB1-mutant tumors directly [2]. Porcupine inhibitors (e.g., LGK-974) act even further upstream by blocking Wnt ligand secretion and are ineffective in tumors driven by downstream mutations in APC or CTNNB1 [3]. Preclinically, zolucatetide has demonstrated anti-tumor efficacy in COLO320DM colon cancer xenografts harboring both APC and TP53 mutations, confirming activity in a genetically relevant, mutation-driven model .

Downstream Mechanism
Context-dependent
Activity in APC/CTNNB1-mutant xenografts
Supports mutation-agnostic model-response context
Qualitative differentiation from upstream inhibitors
Wnt pathway APC mutation CTNNB1 mutation downstream inhibitor mutation-agnostic

Monotherapy Tumor Regression in CRC/HCC PDX Models

In a wide range of patient-derived xenograft (PDX) models of colorectal cancer (CRC) and hepatocellular carcinoma (HCC), FOG-001 inhibited tumor growth and promoted tumor regression as monotherapy at well-tolerated doses [1]. Pharmacodynamic modulation of Wnt pathway target genes AXIN2 and c-MYC was confirmed in vivo, and on-target activity was demonstrated through closely matched negative control Helicon peptides [2]. This contrasts with CBP/β-catenin inhibitors such as E7386, which, in clinical development, are primarily evaluated in combination with lenvatinib rather than as monotherapy, reflecting insufficient single-agent activity [3]. Combinations of FOG-001 with immune checkpoint inhibitors or standard-of-care therapies (bevacizumab, 5-FU) showed strong additivity/synergy in PDX CRC models, further supporting its utility as a backbone therapy [1].

PDX Regression
Reported
Monotherapy tumor regression in CRC/HCC PDX models
Supports model-response endpoint context
AXIN2/c-MYC modulation confirmed; combination synergy observed
patient-derived xenograft tumor regression monotherapy colorectal cancer hepatocellular carcinoma

Zolucatetide Application Scenarios


Desmoid Tumor Research with Direct β-Catenin Inhibitor

Given zolucatetide's 80% ORR and 100% DCR in desmoid tumor patients [1], coupled with its Orphan Drug and Fast Track designations [2], this compound is the highest-priority tool for translational researchers studying desmoid tumor biology. Unlike nirogacestat, which acts through Notch pathway modulation and achieves 41–46% ORR [3], zolucatetide directly engages the molecular driver of disease (β-catenin:TCF4), enabling precise pharmacodynamic biomarker studies (AXIN2, c-MYC modulation) and resistance mechanism investigations that are mechanistically clean and clinically translatable. The demonstration of activity irrespective of prior gamma secretase inhibitor exposure further supports its use in treatment-refractory disease models.

CRC PDX Models: Monotherapy Tumor Regression Studies

For researchers conducting in vivo efficacy studies in colorectal cancer models, zolucatetide is uniquely suited due to its demonstrated monotherapy tumor regression in multiple CRC PDX models [4]. The availability of closely matched negative control Helicon peptides (confirmed in ACS 2025 disclosures) provides built-in experimental controls absent from small-molecule Wnt inhibitor studies [5]. The weekly IV dosing schedule—supported by clinical PK data showing absence of rapid renal clearance—enables chronic dosing studies without the continuous infusion or daily bolus regimens required by conventional peptide inhibitors [6], reducing animal handling stress and experimental variability.

β-Catenin/TCF4 PPI Screening and Structural Biology

With a biochemically validated IC50 of <50 nM against the β-catenin/TCF4 PPI [7]—representing a ≥16-fold potency advantage over the most potent commercially available small-molecule direct inhibitors (PKF118-310, IC50 0.8 µM) —zolucatetide serves as the optimal reference inhibitor for high-throughput screening campaigns, fluorescence polarization displacement assays, and co-crystallography efforts targeting this historically undruggable PPI interface. The availability of the (Z)-isomer (I-67) as a structural isomer control further enables stereochemistry-dependent structure-activity relationship studies that are not possible with achiral small-molecule comparators.

Wnt-Driven Rare Tumor Indication Discovery

Emerging clinical data from the Phase 1/2 trial demonstrate single-agent activity across five low-complexity Wnt-driven tumor types, including adamantinomatous craniopharyngioma (ACP), ameloblastoma, salivary gland cancer, and solid pseudopapillary neoplasm (SPN), as well as polyp burden reduction in familial adenomatous polyposis (FAP) with Spigelman stage downstaging [8]. For researchers exploring Wnt pathway dependency in rare cancers lacking established preclinical models, zolucatetide provides the only direct β-catenin:TCF4 inhibitor with clinical proof-of-target-engagement across multiple indications, enabling pharmacological validation studies that would be uninterpretable with upstream pathway modulators affected by mutation-specific resistance [9].

Application
Selection Property
Validation Focus
Desmoid tumor research
Direct β-catenin/TCF4 inhibitor context
Endpoint response and biomarker modulation review
CRC/HCC PDX efficacy studies
Monotherapy regression-capable tool
In vivo target engagement and model-response endpoints
β-Catenin/TCF4 PPI screening
Biochemically validated direct inhibitor
Assay potency context and structural biology fit
Rare Wnt-driven tumor exploration
Clinical proof-of-target-engagement
Pharmacological validation across mutation-agnostic models

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

23 linked technical documents
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